3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine
Overview
Description
3-Chloro-2-ethenyl-5-(trifluoromethyl)pyridine, also known as 3-CPT, is a novel compound that has been extensively researched in recent years due to its potential applications in various scientific disciplines. It is a member of the pyridine family, which is a class of organic compounds that are characterized by their nitrogen-containing aromatic rings. 3-CPT has been studied for its ability to act as a catalyst, as well as for its potential applications in drug synthesis. Additionally, it has been investigated for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine has been studied for its potential applications in various scientific disciplines, including organic synthesis, catalysis, and drug synthesis. It has been found to be a very efficient catalyst for the synthesis of various compounds, including amides, esters, and ethers. Additionally, it has been used in the synthesis of a variety of pharmaceuticals, including antibiotics, anti-inflammatory drugs, and antifungal agents. Furthermore, 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine has been studied for its potential applications in the synthesis of small molecules, such as peptides, proteins, and nucleic acids.
Mechanism of Action
The mechanism of action of 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine is not fully understood, but it is believed to involve the formation of a palladium-catalyzed intermediate. This intermediate is then attacked by the nucleophile, resulting in the formation of the desired product. Additionally, it is believed that the trifluoromethyl group of 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine may act as an electron-withdrawing group, which facilitates the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine have not been extensively studied, but there is evidence to suggest that it may have some beneficial effects. In particular, it has been found to possess anti-inflammatory and antifungal activity, as well as the ability to inhibit the growth of certain types of bacteria. Additionally, it has been found to possess antioxidant activity, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine is its ability to act as a catalyst, which makes it useful for the synthesis of a variety of compounds. Additionally, it is relatively inexpensive and easy to obtain, making it an ideal choice for laboratory experiments. However, there are some limitations to its use. In particular, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it may react with other compounds, which can lead to unwanted side reactions.
Future Directions
The potential applications of 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine are still being explored, and there are many future directions that could be explored. For example, further research could be conducted to investigate its potential as a drug synthesis catalyst, as well as its ability to act as an antioxidant. Additionally, its biochemical and physiological effects could be further studied, as well as its potential as a small molecule synthesis catalyst. Finally, further research could be conducted to explore the potential advantages and limitations of 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine for laboratory experiments.
Synthesis Methods
3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine is synthesized by the reaction of 3-chloro-2-butenyl-5-(trifluoromethyl)pyridine with ethyl magnesium bromide in the presence of a palladium catalyst. This reaction yields a mixture of 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine and 2-ethenyl-5-(trifluoromethyl)pyridine, which is then separated by column chromatography. The resulting product is a white solid that is soluble in organic solvents such as dichloromethane and ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine involves the reaction of 3-chloro-2-pyridinecarbonitrile with trifluoroacetaldehyde and acetic anhydride in the presence of a Lewis acid catalyst.", "Starting Materials": [ "3-chloro-2-pyridinecarbonitrile", "trifluoroacetaldehyde", "acetic anhydride", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Dissolve 3-chloro-2-pyridinecarbonitrile (1.0 equiv) and trifluoroacetaldehyde (1.2 equiv) in acetic anhydride (3.0 equiv) and stir at room temperature for 30 minutes.", "Step 2: Add a Lewis acid catalyst (0.1 equiv) to the reaction mixture and stir at room temperature for 2 hours.", "Step 3: Quench the reaction by pouring the mixture into ice-cold water and extract the product with dichloromethane.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain 3-chloro-2-ethenyl-5-(trifluoromethyl)pyridine as a yellow solid." ] } | |
CAS RN |
1512811-14-1 |
Molecular Formula |
C8H5ClF3N |
Molecular Weight |
207.6 |
Purity |
95 |
Origin of Product |
United States |
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